Cas no 61570-67-0 (Phosphoric acid, 1,3-dimethyl-1,2-butadienyl diethyl ester)

• Product name: Phosphoric acid, 1,3-dimethyl-1,2-butadienyl diethyl ester
• CAS No: 61570-67-0
• MF: C₁₀H₁₉O₄P
• MW: 234.229224443436
• CID: 474460
• PubChem ID: 71394513

Phosphoric acid, 1,3-dimethyl-1,2-butadienyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1,3-dimethyl-1,2-butadienyl diethyl ester
• diethyl 4-methylpenta-2,3-dien-2-yl phosphate
• 61570-67-0
• DTXSID00816204

• Inchi： InChI=1S/C10H19O4P/c1-6-12-15(11,13-7-2)14-10(5)8-9(3)4/h6-7H2,1-5H3
• InChI Key： SSZVPTHDASBAON-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC(=C=C(C)C)C

Computed Properties

• Exact Mass: 234.10217
• Monoisotopic Mass: 234.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 3.65300